Cas no 1638765-27-1 (5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane)

• Product Name: 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane
• CAS No: 1638765-27-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD27664910
• CID: 4610273
• PubChem ID: 118989108
• Update Time: 2025-05-22

5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane
• C(N1CCNCC11COC1)c1ccccc1
• SB12731
• AS-79202
• DB-168194
• D78839
• SCHEMBL20722446
• DTXSID601236135
• CS-0184231
• EN300-25767447
• 1638765-27-1
• MFCD27664910
• 5-(Phenylmethyl)-2-oxa-5,8-diazaspiro[3.5]nonane
• SY359791

• MDL： MFCD27664910
• Inchi： 1S/C13H18N2O/c1-2-4-12(5-3-1)8-15-7-6-14-9-13(15)10-16-11-13/h1-5,14H,6-11H2
• InChI Key： VJZZRGAIUAOOMC-UHFFFAOYSA-N
• SMILES： O1CC2(CNCCN2CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 218.141913202 g/mol
• Monoisotopic Mass: 218.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.29
• XLogP3: 0.6
• Topological Polar Surface Area: 24.5

Additional information on 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane

5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane: A Comprehensive Overview

5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane, also known by its CAS Registry Number 1638765-27-1, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in recent years due to its versatile applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule's structure comprises a spiro ring system with an oxygen atom and two nitrogen atoms, making it a valuable building block for the development of complex molecular architectures.

The spirocyclic nature of 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane contributes to its exceptional stability and reactivity. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Researchers have successfully utilized this compound to construct macrocyclic compounds with potent antimicrobial properties, which could address the growing challenge of antibiotic resistance.

In terms of synthesis, 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane can be prepared through various routes, including ring-closing metathesis and nucleophilic substitution reactions. These methods have been optimized in recent years to enhance yield and selectivity. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high efficiency, paving the way for its large-scale production.

The pharmacological properties of 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane have been extensively studied. Preclinical trials have shown that derivatives of this compound exhibit significant anti-inflammatory and analgesic effects, making them promising candidates for the treatment of chronic pain conditions. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

Beyond its pharmaceutical applications, 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane has found utility in materials science. Its rigid spirocyclic structure makes it an ideal component for the design of advanced polymers and self-healing materials. Recent advancements in 3D printing technology have leveraged this compound to create biocompatible materials with applications in tissue engineering and regenerative medicine.

In conclusion, 5-Benzyl-2-oxa-5,8-diazaspiro[3.5]nonane stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and diverse applications continue to inspire researchers across disciplines. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both therapeutic and materials-based innovations.